Cas no 91397-93-2 (4(3H)-Pyrimidinone,2-[[(4-chlorophenyl)methyl]thio]-5-methyl-)

4(3H)-Pyrimidinone,2-[[(4-chlorophenyl)methyl]thio]-5-methyl- structure
91397-93-2 structure
Product Name:4(3H)-Pyrimidinone,2-[[(4-chlorophenyl)methyl]thio]-5-methyl-
CAS No:91397-93-2
MF:C12H11ClN2OS
MW:266.746540307999
CID:815072
PubChem ID:240881
Update Time:2025-04-19

4(3H)-Pyrimidinone,2-[[(4-chlorophenyl)methyl]thio]-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,2-[[(4-chlorophenyl)methyl]thio]-5-methyl-
    • 2-[(4-chlorophenyl)methylsulfanyl]-5-methyl-1H-pyrimidin-6-one
    • 4-Hydroxy-2-<p-chlor-benzylmercapto>-5-methyl-pyrimidin
    • DTXSID40286801
    • NSC-47690
    • 2-{[(4-Chlorophenyl)methyl]sulfanyl}-5-methylpyrimidin-4(3H)-one
    • NSC47690
    • 91397-93-2
    • Inchi: 1S/C12H11ClN2OS/c1-8-6-14-12(15-11(8)16)17-7-9-2-4-10(13)5-3-9/h2-6H,7H2,1H3,(H,14,15,16)
    • InChI Key: ARUNNBCNRBGBFX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSC1=NC=C(C)C(N1)=O

Computed Properties

  • Exact Mass: 266.02800
  • Monoisotopic Mass: 266.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.34
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.644
  • PSA: 71.05000
  • LogP: 3.02400
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